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Compound of Interest

Compound Name: 2,4-Dimethyldecane

Cat. No.: B1670048

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,4-Dimethyldecane (Ci2H26) is a branched-chain alkane that may be of interest in various
fields, including environmental analysis, petroleum research, and as a potential biomarker.
Accurate and sensitive detection of this compound is crucial for these applications. This
document provides detailed application notes and protocols for the analytical detection of 2,4-
Dimethyldecane, primarily focusing on Gas Chromatography-Mass Spectrometry (GC-MS), a
powerful and widely used technique for the analysis of volatile and semi-volatile organic

compounds.

Physicochemical Properties of 2,4-Dimethyldecane

A summary of the key physicochemical properties of 2,4-Dimethyldecane is presented in the
table below. This information is essential for method development, particularly for gas

chromatography.
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Property Value Reference
Molecular Formula Ci2H26 [1112]
Molecular Weight 170.33 g/mol [1][3]

CAS Number 2801-84-5 [11[3]
Boiling Point 195.9 °C (predicted)

Kovats Retention Index

Standard non-polar 1115 [3]

Semi-standard non-polar 1106 [3]

Analytical Method: Gas Chromatography-Mass
Spectrometry (GC-MS)

GC-MS is the method of choice for the identification and quantification of 2,4-Dimethyldecane
due to its high sensitivity, selectivity, and ability to provide structural information. The method
involves the separation of 2,4-Dimethyldecane from other components in a sample using a
gas chromatograph, followed by detection and identification using a mass spectrometer.

Experimental Workflow

The general workflow for the analysis of 2,4-Dimethyldecane by GC-MS is illustrated in the
diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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